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Compound of Interest

Compound Name: IT-143B

Cat. No.: B1241077 Get Quote

Technical Support Center: IT-143-B
This technical support center provides guidance for researchers, scientists, and drug

development professionals working with IT-143-B. Below you will find frequently asked

questions and troubleshooting guides to address common issues encountered during

experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What is IT-143-B and what are its known activities?

IT-143-B is a rare, higher homologue of the piericidin class of antibiotics.[1] It was originally

isolated from a Streptomyces sp.[1] and has demonstrated activity against the fungus

Aspergillus fumigatus, the Gram-positive bacterium Micrococcus luteus, and KB carcinoma

cells.[1]

Q2: What are the basic chemical properties of IT-143-B?

Property Value

CAS Number 183485-34-9[1][2]

Molecular Formula C28H41NO4[1]

Molecular Weight 455.63[1]

Purity >95% by HPLC[1][2]
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Q3: What are the recommended long-term storage conditions for IT-143-B?

For long-term stability, IT-143-B should be stored at -20°C.[1]

Q4: In which solvents is IT-143-B soluble?

IT-143-B is soluble in ethanol, methanol, DMF (dimethylformamide), and DMSO (dimethyl

sulfoxide).[1]

Troubleshooting Guide
Issue: Difficulty dissolving IT-143-B.

Question: My IT-143-B is not dissolving properly. What should I do?

Answer:

Ensure you are using one of the recommended solvents: ethanol, methanol, DMF, or

DMSO.[1]

Gentle warming and vortexing can aid in dissolution.

If solubility issues persist, consider preparing a more dilute stock solution.

Issue: Potential for Compound Degradation.

Question: I am concerned about the stability of IT-143-B in my experimental setup. How can

I minimize degradation?

Answer:

Light and Air Exposure: As with many complex organic molecules, prolonged exposure to

light and air can lead to degradation. It is advisable to prepare solutions fresh and store

them in amber vials or protect them from light.

pH Stability: The stability of IT-143-B across different pH ranges has not been extensively

documented. If your experimental buffer is highly acidic or basic, it is recommended to

perform a pilot stability study.
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Freeze-Thaw Cycles: To prevent degradation from repeated freeze-thaw cycles, it is best

practice to aliquot stock solutions into smaller, single-use volumes.

Experimental Protocols
Currently, there is limited publicly available information on detailed experimental protocols

involving IT-143-B. Researchers should refer to the initial isolation and characterization paper

for foundational methods:

Urakawa A. et al., J. Antibiot. 1996, 49, 1052.[1]

Visualizing Experimental Workflow
Below is a generalized workflow for preparing and using IT-143-B in a cell-based assay.
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General Workflow for IT-143-B Cell-Based Assay
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Caption: A generalized experimental workflow for using IT-143-B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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